1-Bromo-4-methoxy-2-(methylsulfonyl)benzene

• Molecular Formula: C8H9BrO3S
• Molecular Weight: 265.13 g/mol
• IUPAC Name: 1-bromo-4-methoxy-2-methylsulfonylbenzene
• InChI: InChI=1S/C8H9BrO3S/c1-12-6-3-4-7(9)8(5-6)13(2,10)11/h3-5H,1-2H3
• InChI Key: OJSFTIAXFDDUMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)S(=O)(=O)C

Description

1-Bromo-4-methoxy-2-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C8H9BrO3S and its molecular weight is 265.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methanesulfonyl-3-methoxy benzene was dissolved in 90 mL glacial acetic acid. 100 mL water was added. A solution of bromine (4.79 g, 30 mmol) in 10 mL acetic acid was added dropwise at 10° C. The stirring was continued at rt for 15 h. The pH of the mixture was adjusted to pH 8 with aqueous NaOH solution, and extracted with EtOAc (3×200 mL) and dried over Na2SO4. The crude compound was purified by column chromatography (SilicaGel 230-400 mesh; 20% EtOAc in hexanes as an eluent) to give 1-bromo-2-methanesulfonyl-4-methoxy benzene (2.4 g, 45%).